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Solubility and Preparation of Tyrphostin A1l

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tyrphostin Al

CAS No.: 2826-26-8

Cat. No.: S546119

The following table consolidates the key quantitative data for preparing Tyrphestin A1 solutions [1] [2].

Property Specification / Value
Recommended Solvent DMSO [1] [2]

Solubility in DMSO =100 mg/mL (= 542.92 mM) [1]
Solubility in Chloroform ~50 mg/mL [2]

Molecular Weight 184.19 g/mol [1] [2] [3]

CAS Number 2826-26-8 [1] [2] [3]

Stock Solution Preparation

For a 10 mM stock solution in DMSO [1]:

¢ Weigh 1.84 mg of Tyrphostin Al.

e Add 1 mL of pure, anhydrous DMSO to the compound.

e Mix gently by vortexing or inverting the tube until the solid is fully dissolved. The solution may appear
clear and light yellow [2].
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Additional Handling Notes

e Storage: Store stock solutions at -20°C and use them within one year. For longer-term storage, keep
them at -80°C for up to two years. Avoid repeated freeze-thaw cycles [1].

¢ Light Sensitivity: Tyrphostin Al is light-sensitive. Use amber vials or wrap containers in aluminum
foil to protect from light [2].

Experimental Use & Troubleshooting

Frequently Asked Questions

Q1: What is the primary research application of Tyrphostin A1? Tyrphestin A1l is primarily used as an
inactive control compound [3]. Its main role is to help researchers verify that the biological effects
observed with active tyrphostins (like Tyrphostin A23) are due to specific kinase inhibition and not non-

specific effects of the chemical structure [1] [3].

Q2: My stock solution has precipitated after storage. What should I do? A: This can happen if the

solution is stored at low temperatures, as DMSO freezes at around 19°C.

¢ Solution: Warm the vial to room temperature and vortex it thoroughly. If the precipitate does not
dissolve, you can warm it briefly in a hand-water bath (25-37°C). Before use, ensure the solution is
clear and at room temperature, then briefly spin it in a centrifuge to collect any condensation.

Q3: Does Tyrphostin A1 have any known biological activity? A: Although it is considered inactive for
tyrosine kinase inhibition (IC50 >1250 pM for EGFR) [1], studies have reported other biological effects. It
has been shown to inhibit CD40L-stimulated IL-12 production in macrophages [1] and can block certain

steps in endocytosis (cellular uptake) in rat hepatocytes [4].

Safety and Storage Guidelines

Please adhere to the following safety measures when handling this compound [5] [2]:

¢ Personal Protective Equipment (PPE): Wear safety goggles, protective gloves, and a lab coat.
¢ Engineering Controls: Handle the powder in a fume hood or with appropriate exhaust ventilation to
avoid inhaling dust.
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¢ First Aid: In case of contact with skin or eyes, flush immediately with plenty of water for several
minutes. For eye contact, remove contact lenses if present and continue flushing. Seek medical
attention if irritation persists [5].

The following diagram outlines the workflow for handling Tyrphostin A1, integrating the key steps from

preparation to disposal.

(Start: Tyrphostin Al Handling)

Follow Safety Protocols
(PPE, fume hood)

Reconstitute in DMSO
(=100 mg/mL)

Aliquot & Store
(-20°C, protect from light)

Use in Experiment
As negative control

Dispose per Regulations

Click to download full resolution via product page

Key Experimental Protocol

A cited study provides a methodological example of using Tyrphostin A1 [1]:
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e Objective: To inhibit CD40L-stimulated IL-12 production.

e Procedure: Tyrphostin Al was added to macrophage cultures at increasing concentrations, with
maximal inhibition (62.5%) observed at 10 uM.

¢ Mechanism Insight: The study found that Tyrphostin Al blocks CD40L-induced translocation of NF-
KB to the nucleus, thereby reducing the activation of the IL-12 p40 gene.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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